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Compound of Interest

Compound Name: SR-4995
Cat. No.: B1256982
Get Quote
\ J

This document provides comprehensive safety protocols and operational procedures for the
handling and disposal of SR-4995, a potent and selective ligand of o/pB-hydrolase domain
containing 5 (ABHD5) and an activator of adipose triglyceride lipase (ATGL). It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and to build trust in our commitment to safety beyond the product itself.

Properties and Safety Information

SR-4995 is a white to beige powder. While it is not classified as a hazardous substance or
mixture according to the Globally Harmonized System (GHS), standard laboratory safety
precautions should be strictly followed.
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Property Value Source
Molecular Formula C19H21N302S

Molecular Weight 355.45 g/mol

Form Powder

Color White to beige

Solubility DMSO: 2 mg/mL, clear

Storage Temperature -20°C

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling SR-4995 to determine the appropriate
PPE. The following are minimum recommendations:

PPE Category Recommendation

Eye Protection Safety glasses with side-shields or goggles.

) Compatible chemical-resistant gloves (e.g.,
Hand Protection o
nitrile rubber).

Skin and Body Protection Laboratory coat.

Not required under normal conditions of use. If
Respiratory Protection dust is generated, a NIOSH-approved

particulate respirator is recommended.

Operational Plan: Handling and Storage

1. Engineering Controls:

o Handle SR-4995 in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation of dust.
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2. Handling Procedures:

¢ Avoid contact with skin and eyes.

e Avoid formation of dust and aerosols.

» Provide appropriate exhaust ventilation at places where dust is formed.
e Wash hands thoroughly after handling.

3. Storage Procedures:

o Store in a tightly closed container in a dry and well-ventilated place.
 Recommended storage temperature is -20°C.

Disposal Plan

Dispose of waste SR-4995 and contaminated materials in accordance with local, state, and
federal regulations. As SR-4995 is not classified as hazardous, the following general guidelines

apply:

1. Unused Product:

Dispose of as chemical waste through a licensed professional waste disposal service.

Do not dispose of down the drain.

2. Contaminated Materials:

Contaminated labware (e.g., pipette tips, tubes) should be placed in a designated chemical
waste container.

Contaminated PPE should be disposed of as chemical waste.

Experimental Protocol: In Vitro Lipolysis Assay

This protocol is adapted from studies investigating the effect of SR-4995 on lipolysis in
adipocytes.[1]
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1. Cell Culture and Differentiation:

o Culture and differentiate 3T3-L1 or brown adipocytes (BA) to maturity. Experiments are
typically performed 7-8 days post-induction.[1]

2. Preparation of Reagents:
e Prepare a stock solution of SR-4995 in DMSO.

o Prepare Krebs-Ringer Bicarbonate Buffer (KRBB) containing 1% fatty acid-free bovine serum
albumin (FF-BSA).

3. Lipolysis Assay:

o Wash differentiated adipocytes once with PBS.

 Incubate cells in KRBB with 1% FF-BSA containing one of the following treatments:
o Vehicle control (e.g., 0.1% DMSO)[1]
o Positive control (e.g., 10 uM Isoproterenol)[1]
o SR-4995 (e.g., 20 uM)[1]

 Incubate for 1 hour at 37°C.

o Collect the culture medium for analysis.

4. Quantification of Lipolysis:

o Measure the concentration of non-esterified fatty acids (NEFA) and glycerol in the collected
medium using commercially available assay kits.[1]

Signaling Pathway of SR-4995 in Lipolysis
Activation

SR-4995 activates lipolysis by directly binding to ABHD5, which leads to its dissociation from
Perilipin 1 (PLIN1) on the surface of lipid droplets.[1] This allows ABHDS5 to bind to and activate
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Adipose Triglyceride Lipase (ATGL), initiating the hydrolysis of triglycerides.[1]
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Caption: SR-4995 signaling pathway for ATGL activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
SR-4995]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256982/docs#essential-safety-and-operational-
guide-for-handling-sr-4995]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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